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Compound of Interest

Compound Name: Chlorodimethyloctadecylsilane

Cat. No.: B102641

Essential Safety and Handling Guide for
Chlorodimethyloctadecyisilane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for handling
Chlorodimethyloctadecylsilane (CAS No. 18643-08-8). Adherence to these procedures is
essential for ensuring laboratory safety and proper chemical management.

Chlorodimethyloctadecylsilane is a corrosive material that can cause severe skin burns and
eye damage.[1] It may also lead to respiratory irritation.[1] A primary hazard is its reactivity with
water or moisture, which produces hydrochloric acid, a corrosive and toxic substance.[2][3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following
table summarizes the required PPE for handling Chlorodimethyloctadecylsilane.
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PPE Category

Item

Specifications and
Remarks

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles should be worn at all
times. A face shield provides
an additional layer of

protection against splashes.

Skin Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin contact.
[1] Nitrile or butyl rubber gloves
are generally recommended

for corrosive materials.

Lab Coat or Chemical-

Resistant Apron

A lab coat should be worn to
protect from minor splashes.
For larger quantities or splash
potential, a chemical-resistant

apron is recommended.[4]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

Use a respirator if handling
outside of a fume hood, if
ventilation is inadequate, or if
irritation is experienced.[1] A
Type P3 (EN 143) or Type
ABEK (EN14387) respirator

cartridge is suggested.

Footwear

Closed-Toed Shoes

Always wear closed-toed
shoes in the laboratory to

protect against spills.[5]

Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and prevent

hazardous situations.
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Aspect

Procedure

Handling

- Handle under an inert atmosphere (e.g.,
nitrogen) and in a well-ventilated area,
preferably a chemical fume hood.[1][6] - Avoid
contact with skin, eyes, and clothing.[6] - Do not
breathe dust, mist, vapors, or spray.[6][7] - Use
non-sparking tools and take precautionary

measures against static discharge.[7]

Storage

- Store in a dry, cool, and well-ventilated place.
[1] - Keep containers tightly closed and
protected from moisture.[6] - Store away from
incompatible materials such as acids, water,

strong oxidizing agents, alcohols, and amines.

[1]

Emergency First-Aid Procedures

Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[1][8]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[1][8]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water and drink plenty of water.

Seek immediate medical attention.[1]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spill Response:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE as outlined above.

» For small spills, absorb with an inert, dry material (e.g., sand, vermiculite) and place in a

suitable, closed container for disposal.

» Do not use water to clean up spills, as it will react with the chemical to produce hydrochloric

acid.[9]
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» Ventilate the area of the spill.

Disposal:

Dispose of Chlorodimethyloctadecylsilane and any contaminated materials as hazardous
waste.

Disposal should be carried out by a licensed waste disposal company.

Incineration in a permitted hazardous waste incinerator is the typical method of disposal.[9]

Do not dispose of down the drain or in regular trash.

Chemical Reactivity and Hazards

Hazard Description

Reacts with water and moisture to form

Water Reactivity corrosive and toxic hydrogen chloride gas.[2][3]

[9]

Causes severe burns to skin, eyes, and mucous

Corrosivit
Y membranes.[1][8][9]

) ) Strong oxidizing agents, strong acids, strong
Incompatible Materials )
bases, alcohols, and amines.[1][6]

Upon combustion, may produce carbon
Hazardous Decomposition Products monoxide, carbon dioxide, silicon dioxide, and

hydrogen chloride gas.[1][6]

Workflow for Handling
Chlorodimethyloctadecylsilane
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Caption: Workflow for the safe handling and disposal of Chlorodimethyloctadecylsilane.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b102641?utm_src=pdf-body-img
https://www.benchchem.com/product/b102641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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